BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of 3-Decen-2-one: A Safety and
Operations Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Decen-2-one

Cat. No.: B3420352

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-
Decen-2-one (CAS: 10519-33-2), a compound used in fragrance, flavor, and agricultural
research. Adherence to these procedures is critical to ensure personal safety and
environmental compliance.

l. Understanding the Hazards

3-Decen-2-one is classified with several hazards that necessitate careful handling during
disposal. It is known to cause serious eye irritation and skin irritation.[1][2] It may also be
harmful if inhaled and can be fatal if swallowed and enters the airways.[2] Therefore,
appropriate personal protective equipment (PPE) is mandatory.

Il. Quantitative Data Summary

A summary of the key physical, chemical, and toxicological properties of 3-Decen-2-one is
presented below. This data is essential for a comprehensive understanding of the substance
and for conducting a thorough risk assessment prior to handling and disposal.
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Property Value Source(s)
Molecular Formula C10H180 [2]
Molecular Weight 154.25 g/mol [2]
Colorless to straw-colored
Appearance o [2][3]
liquid
Characteristic, green-fruity,
Odor _ [1][3]
apple-like
Boiling Point 125 °C [1]
Flash Point 92 °C [3]
Density 0.809-0.813 g/cm3 [2]

Solubility in Water

Almost insoluble

[2]

Vapor Pressure

5.4 x 10-4 atm-m3/mol

[4]

Acute Toxicity (Oral)

LDso in rats: 320 mg/kg

[3]

GHS Hazard Statements

H304, H315, H319, H332

[1](2]

lll. Detailed Disposal Protocol

The disposal of 3-Decen-2-one must be conducted in a manner that minimizes exposure to

personnel and prevents environmental contamination. The following step-by-step protocol

should be followed:

Step 1: Personal Protective Equipment (PPE)

Before handling 3-Decen-2-one waste, all personnel must be equipped with the following PPE:

o Eye/Face Protection: Tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[5]

o Skin Protection: Wear fire/flame resistant and impervious clothing. Chemical-impermeable

gloves are also required.[5]
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator should be used.[5]

Step 2: Waste Collection and Storage
o Collect waste 3-Decen-2-one in a dedicated, properly labeled, and sealed container.
e Avoid mixing with other waste streams unless compatibility has been confirmed.

» Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.[5]

Step 3: Spill and Leak Management

In the event of a spill or leak, the following emergency procedures should be enacted:

Ensure adequate ventilation and remove all sources of ignition.[5]

Evacuate non-essential personnel to a safe area.[5]

Contain the spill using inert absorbent materials (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Step 4: Final Disposal

e Do not dispose of 3-Decen-2-one down the sanitary sewer.

» All waste containing 3-Decen-2-one must be disposed of as hazardous chemical waste.

o Consult with your institution's Environmental Health & Safety (EHS) department for specific
procedures and to arrange for pickup and disposal by a licensed hazardous waste
contractor.[6]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-Decen-2-one.
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Caption: Workflow for the safe disposal of 3-Decen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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